molecular formula C13H11N3 B6204647 3-(benzylamino)pyridine-4-carbonitrile CAS No. 78790-81-5

3-(benzylamino)pyridine-4-carbonitrile

Cat. No.: B6204647
CAS No.: 78790-81-5
M. Wt: 209.2
InChI Key:
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Description

3-(benzylamino)pyridine-4-carbonitrile is a chemical compound with the molecular formula C13H11N3 It is a derivative of pyridine, a heterocyclic aromatic organic compound

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(benzylamino)pyridine-4-carbonitrile typically involves the reaction of 4-cyanopyridine with benzylamine. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol or methanol, and may require a catalyst to facilitate the reaction. The reaction conditions, including temperature and time, can vary depending on the desired yield and purity of the product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. The process may include steps such as purification and crystallization to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

3-(benzylamino)pyridine-4-carbonitrile can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: Reduction reactions can convert the nitrile group to an amine group.

    Substitution: The benzylamino group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

    Substitution: Substitution reactions may involve reagents like halogens or other nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyridine oxides, while reduction can produce amines.

Scientific Research Applications

3-(benzylamino)pyridine-4-carbonitrile has several scientific research applications, including:

    Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

    Biology: The compound can be used in the study of biological processes and as a potential drug candidate.

    Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(benzylamino)pyridine-4-carbonitrile involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact mechanism can vary depending on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

  • 3-(aminomethyl)pyridine-4-carbonitrile
  • 3-(phenylamino)pyridine-4-carbonitrile
  • 4-(benzylamino)pyridine-3-carbonitrile

Uniqueness

3-(benzylamino)pyridine-4-carbonitrile is unique due to its specific structure, which imparts distinct chemical and biological properties. Its benzylamino group and nitrile functionality make it a versatile compound for various applications, distinguishing it from other similar compounds.

Properties

CAS No.

78790-81-5

Molecular Formula

C13H11N3

Molecular Weight

209.2

Purity

95

Origin of Product

United States

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